Cas no 221148-26-1 (2-Propynoic acid,3-(4-ethoxyphenyl)-, methyl ester)

• Product Name: 2-Propynoic acid,3-(4-ethoxyphenyl)-, methyl ester
• CAS No: 221148-26-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 244165
• PubChem ID: 22562335
• Update Time: 2025-04-19

2-Propynoic acid,3-(4-ethoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(4-ethoxyphenyl)-, methyl ester
• 2-Propynoicacid,3-(4-ethoxyphenyl)-,methylester(9CI)
• methyl 3-(4-ethoxy-phenyl)-prop-2-ynoic acid
• SCHEMBL5453924
• QLRFTYVLYFNRMK-UHFFFAOYSA-N
• (4-Ethoxy-phenyl)-propynoic acid methyl ester
• 221148-26-1
• AKOS013859888
• methyl 3-(4-ethoxyphenyl)prop-2-inoate
• methyl 3-(4-ethoxyphenyl)propiolate

• Inchi： 1S/C12H12O3/c1-3-15-11-7-4-10(5-8-11)6-9-12(13)14-2/h4-5,7-8H,3H2,1-2H3
• InChI Key： QLRFTYVLYFNRMK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C#CC(=O)OC)=CC=1

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers